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Compound of Interest

Compound Name: 2-Chloro-3,5-dinitrobenzoic acid

Cat. No.: B167290

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-Chloro-3,5-
dinitrobenzoic acid (CAS No. 2497-91-8). The following sections detail the hazard
classifications, personal protective equipment, handling and storage procedures, first-aid
measures, and emergency protocols. Adherence to these guidelines is crucial for ensuring a
safe laboratory environment.

Hazard Identification and Classification

2-Chloro-3,5-dinitrobenzoic acid is a hazardous substance requiring careful handling. The
Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a
standardized framework for communicating its hazards.

Table 1;: GHS Hazard Classification

Hazard Class Category
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye lIrritation 2A

Specific Target Organ Toxicity (Single

Exposure); Respiratory Tract Irritation
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Pictogram:

laalt text

Signal Word: Warning

Hazard Statements (H-Statements):[1]

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements (P-Statements):[1]

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER or doctor/physician if you feel unwell.
e P332 + P313: If skin irritation occurs: Get medical advice/attention.
o P337 + P313: If eye irritation persists: Get medical advice/attention.

e P362: Take off contaminated clothing and wash before reuse.
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e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.
e P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Data

Quantitative toxicological data for 2-Chloro-3,5-dinitrobenzoic acid is limited. The following
data has been reported:

Table 2: Acute Toxicity Data

Route Species Test Value Reference

Intravenous Mouse LD50 180 mg/kg [2]

NFPA 704 Rating (Estimated)

A specific NFPA 704 diamond for 2-Chloro-3,5-dinitrobenzoic acid is not readily available.
However, for the related compound 3,5-Dinitrobenzoic acid, the ratings are as follows and can
be used as a cautious estimate.

Table 3: NFPA 704 Rating for 3,5-Dinitrobenzoic Acid

Category Rating Description

Can cause temporary
Health (Blue) 2 incapacitation or residual

injury.

Will not burn under normal fire

Flammability (Red) 0 .
conditions.
Normally stable, even under
Instability/Reactivity (Yellow) 0 fire exposure conditions, and is
not reactive with water.
Special Hazards (White) No special hazards.
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Chloro-3,5-dinitrobenzoic acid to

minimize exposure.

Table 4. Recommended Personal Protective Equipment

Body Part Equipment Specification

o Conforming to EN166 (EU) or
Safety glasses with side-

Eyes/Face ] NIOSH (US) approved
shields or goggles
standards.

Nitrile or neoprene gloves are
Skin Chemical-resistant gloves recommended. Inspect gloves

for integrity before use.

Lab coat or chemical-resistant )
To prevent skin contact.
apron

Required when engineering
controls are not sufficient to
control airborne
concentrations. Use a P95
(US) or type P1 (EU EN 143)
Respiratory NIOSH-approved respirator particle respirator for nuisance
exposures. For higher-level
protection, use type
OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.

Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of the chemical
and ensuring a safe working environment.

Table 5: Handling and Storage Procedures

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b167290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Aspect

Procedure

Handling

- Handle in a well-ventilated area, preferably in a
chemical fume hood.- Avoid formation of dust
and aerosols.- Avoid contact with skin, eyes,
and clothing.- Use non-sparking tools.- Wash

hands thoroughly after handling.

Storage

- Keep container tightly closed in a dry, cool,
and well-ventilated place.- Store locked up.-
Keep away from incompatible materials such as

strong oxidizing agents.

First-Aid Measures

In case of accidental exposure, immediate and appropriate first-aid measures should be taken.

Table 6: First-Aid Measures
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Exposure Route First-Aid Procedure

- Move the victim to fresh air.[3]- If breathing is
) difficult, give oxygen.- If not breathing, give
Inhalation
artificial respiration.- Seek immediate medical

attention.

- Immediately wash off with plenty of soap and
water for at least 15 minutes while removing
Skin Contact contaminated clothing and shoes.[3]- If skin

irritation persists, get medical advice/attention.

[3]

- Immediately rinse cautiously with water for

several minutes.[3]- Remove contact lenses, if
Eye Contact present and easy to do. Continue rinsing for at

least 15 minutes.[3]- Seek immediate medical

attention.[3]

- Do NOT induce vomiting.- Rinse mouth with
) water.- Never give anything by mouth to an
Ingestion . - .
unconscious person.- Call a physician or poison

control center immediately.

Experimental Protocols and Visualizations
Generalized Laboratory Handling Protocol

This protocol outlines a general workflow for safely handling 2-Chloro-3,5-dinitrobenzoic acid
powder in a laboratory setting.

Methodology:
e Preparation:
o Ensure all necessary PPE is worn correctly.

o Verify that the chemical fume hood is functioning properly.
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o Prepare all necessary equipment (spatulas, weigh boats, glassware) within the fume hood.
o Have appropriate waste containers ready.
» Weighing and Dispensing:

o Perform all weighing and dispensing of the solid compound inside the chemical fume hood
to contain any dust.

o Use a draft shield on the balance if necessary to prevent air currents from affecting the
measurement and dispersing the powder.

o Carefully transfer the desired amount of the compound using a clean spatula.

o Close the container tightly immediately after use.

e Reaction Setup:

o If dissolving the compound, add the solvent to the solid slowly to avoid splashing.

o Ensure the reaction vessel is properly secured.

o If heating is required, use a controlled heating source (e.g., heating mantle, oil bath) and
monitor the temperature closely.

e Post-Handling and Cleanup:

[¢]

Decontaminate all equipment that came into contact with the chemical using an
appropriate solvent.

[e]

Wipe down the work surface in the fume hood.

[e]

Dispose of all waste (solid and liquid) in designated hazardous waste containers according
to institutional and local regulations.

[e]

Remove PPE in the correct order to avoid self-contamination and wash hands thoroughly.
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Hazard Classification

Specific Target Organ Toxicity
(Single Exposure)
(Category 3)

Skin Corrosion/Irritation Serious Eye Damage/Irritation
(Category 2) (Category 2A)

Hazard C01$munication

P Pictogram: Exclamation Mark |«

'

Signal Word: Warning

i

Hazard Statements:
H315: Causes skin irritation
H319: Causes serious eye irritation
H335: May cause respiratory irritation

Preventivd Measures

Precautionary Statements:
P261, P264, P271, P280

Click to download full resolution via product page

Caption: GHS Hazard Identification and Communication Flow.
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Start: Prepare to Handle
2-Chloro-3,5-dinitrobenzoic acid

1. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

'

2. Prepare Workspace in
Chemical Fume Hood

'

3. Weigh Compound Inside Hood

'

4. Transfer Compound to Reaction Vessel

'

5. Perform Experimental Procedure

'

6. Decontaminate Glassware and Workspace

'

7. Dispose of Hazardous Waste Properly

'

8. Doff PPE Correctly

'

9. Wash Hands Thoroughly

End: Procedure Complete

Click to download full resolution via product page

Caption: Standard Laboratory Workflow for Handling Hazardous Powders.
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Accidental Exposure Occurs

Remove Contaminated Clothing

<
Inhalati;)> Rinse Eyes Cautiously with Water

\ for at least 15 minutes

Y

Wash Skin with Soap and Water
for at least 15 minutes

A4

Move to Fresh Air | Yes No, but seeK|if symptoms develop Remove Contact Lenses if Present
<

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency Response Decision Tree for Accidental Exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chloro-3,5-dinitrobenzoic acid | C7TH3CIN206 | CID 17247 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-Chloro-3,5-dinitrobenzoic acid CAS#: 2497-91-8 [chemicalbook.com]

3. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2-Chloro-3,5-
dinitrobenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167290#2-chloro-3-5-dinitrobenzoic-acid-safety-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b167290?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3_5-dinitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3_5-dinitrobenzoic-acid
https://www.chemicalbook.com/ProductChemicalPropertiesCB0683645_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA15675&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b167290#2-chloro-3-5-dinitrobenzoic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b167290#2-chloro-3-5-dinitrobenzoic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b167290#2-chloro-3-5-dinitrobenzoic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b167290#2-chloro-3-5-dinitrobenzoic-acid-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167290?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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